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Compound of Interest

Compound Name:
4-(2-chloroethyl)-1-methyl-1H-

pyrazole

CAS No.: 1093881-63-0

Cat. No.: B1443334

Get Quote

Executive Summary & Strategic Utility
4-(2-chloroethyl)-1-methyl-1H-pyrazole is a specialized electrophilic building block used to

introduce the 1-methyl-1H-pyrazol-4-yl-ethyl motif into drug candidates. In modern drug design,

this moiety serves as a critical bioisostere for phenethyl and pyridylethyl groups.

Why use this scaffold?

Physicochemical Optimization: Unlike a lipophilic phenyl ring, the pyrazole ring reduces logP

(lipophilicity) and increases aqueous solubility while maintaining aromatic

-stacking interactions.

Metabolic Stability: The 1-methylpyrazole system is generally more resistant to oxidative

metabolism (CYP450) than electron-rich phenyl rings prone to hydroxylation.

Hydrogen Bonding: The pyrazole nitrogen (N2) acts as a weak hydrogen bond acceptor,

offering unique binding vectors in kinase and GPCR pockets.
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This guide provides validated protocols for synthesizing this reagent and deploying it in

coupling reactions to generate bioactive libraries.

Chemical Identity & Properties
Property Data

Chemical Name 4-(2-chloroethyl)-1-methyl-1H-pyrazole

CAS Number 1093881-63-0

Molecular Formula

Molecular Weight 144.60 g/mol

Physical State Colorless to pale yellow oil or low-melting solid

Reactivity Class Primary Alkyl Chloride (Electrophile)

Storage 2–8°C, under inert atmosphere (Argon/Nitrogen)

Synthesis of the Reagent (Protocol A)
While commercially available, in-house synthesis is often required to ensure freshness, as the

chloroethyl group can degrade or hydrolyze over time. The following protocol converts the

precursor alcohol to the chloride.

Reaction Scheme
(Where R = 1-methyl-1H-pyrazol-4-yl)

Materials
Precursor: 2-(1-methyl-1H-pyrazol-4-yl)ethanol (CAS: 176661-75-9).

Reagent: Thionyl Chloride (

) - 1.5 equivalents.

Solvent: Dichloromethane (DCM), anhydrous.

Quench: Saturated
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solution.

Step-by-Step Methodology
Setup: Charge a flame-dried round-bottom flask with 2-(1-methyl-1H-pyrazol-4-yl)ethanol

(10.0 g, 79.3 mmol) and anhydrous DCM (100 mL). Cool the solution to 0°C using an ice

bath.

Addition: Add Thionyl Chloride (

, 8.6 mL, 119 mmol) dropwise over 20 minutes via an addition funnel. Caution: Gas evolution
(

, HCl).

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 3–4

hours. Monitor by TLC (5% MeOH in DCM) or LC-MS. The alcohol spot should disappear.

Workup:

Concentrate the reaction mixture under reduced pressure to remove excess

and solvent.

Redissolve the residue in DCM (100 mL).

Wash carefully with saturated aqueous

(2 x 50 mL) to neutralize residual acid.

Wash with brine (50 mL), dry over anhydrous

, and filter.

Purification: Concentrate the filtrate. The resulting oil is typically sufficiently pure (>95%) for

subsequent coupling. If necessary, purify via flash column chromatography (Hexanes/Ethyl

Acetate gradient).

Yield: Expect 85–95% yield (~10.5 g).
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Application: N-Alkylation of Pharmacophores
(Protocol B)
The primary application of this molecule is to alkylate amines (secondary amines, anilines, or

heterocyclic amines) to attach the pyrazole tail.

Target: Synthesis of a Kinase Inhibitor Intermediate (e.g., coupling to a piperazine core).

Mechanistic Insight
The reaction proceeds via a standard

mechanism. However, the pyrazole ring is electron-rich, which can make the ethyl chloride
slightly less reactive than a benzyl chloride. The addition of Potassium Iodide (KI) is critical; it
generates the transient alkyl iodide in situ (Finkelstein reaction), which is a superior electrophile
(

is a better leaving group than

).

Visual Workflow (DOT Diagram)

Reagent:
4-(2-chloroethyl)-1-methyl-1H-pyrazole

Transition State:
SN2 Attack

Activation

Nucleophile:
Secondary Amine

(e.g., Piperazine core) Attack

Catalyst:
Potassium Iodide (KI)

(In situ Iodide formation)

Accelerates

Base:
K2CO3 or Cs2CO3
(Scavenges HCl)

Proton Sponge

Product:
N-(2-(1-methyl-1H-pyrazol-4-yl)ethyl)

-amine derivative

Formation

Click to download full resolution via product page
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Figure 1: Catalytic

coupling strategy for attaching the pyrazole-ethyl moiety.

Protocol B: General Coupling Procedure
Reactants:

Amine substrate (1.0 equiv).

4-(2-chloroethyl)-1-methyl-1H-pyrazole (1.2 equiv).

Potassium Carbonate (

) (3.0 equiv) or Cesium Carbonate (

) (2.0 equiv).

Potassium Iodide (KI) (0.1 – 0.5 equiv) - Essential catalyst.

Solvent: Acetonitrile (MeCN) or DMF. (MeCN is preferred for easier workup; DMF for low-

solubility substrates).

Procedure:

Suspend the amine, base, and KI in the solvent.

Add the chloroethyl pyrazole reagent.[1]

Heat the mixture to 60–80°C for 12–16 hours.

Note: Without KI, the reaction may require temperatures >100°C and longer times.

Workup:

Dilute with Ethyl Acetate and water.[2]

Extract the organic layer, wash with water and brine.

Dry over
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and concentrate.

Purification: Flash chromatography (DCM/MeOH/NH3 systems are usually required due to

the polarity of the amine product).

Advanced Application: Intramolecular Cyclization
This reagent can also be used to construct fused ring systems, such as 4,5,6,7-

tetrahydropyrazolo[4,3-c]pyridines, which are scaffolds in serotonin receptor antagonists.

Concept: If the nucleophile is a primary amine attached to an aromatic ring (e.g., a tryptamine

analog or a specific histidine analog), the chloroethyl group can facilitate a Pictet-Spengler-like

cyclization or a two-step alkylation/cyclization sequence to close a new ring fused to the

pyrazole.

Comparative Analysis: Pyrazole-Ethyl vs. Phenethyl
Feature

Phenethyl Group
(Standard)

1-Methyl-Pyrazole-
Ethyl (Bioisostere)

Drug Design
Advantage

LogP High (Lipophilic) Low (More Polar)

Improves oral

bioavailability and

solubility.

Metabolism
High (Para-

hydroxylation)
Low (Stable)

Extends half-life (

).

Electronics Electron Neutral/Rich
Electron Rich (N-

donors)

Potential for new H-

bond interactions in

the binding pocket.

Sterics 6-membered ring 5-membered ring

Slightly smaller

volume; fits tighter

pockets.

Safety & Handling (E-E-A-T)
Genotoxicity Warning: Like many alkyl chlorides (nitrogen mustard analogs), this compound

is a potential alkylating agent. It should be treated as a suspected mutagen.
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Handling: Always handle in a fume hood. Wear nitrile gloves (double gloving recommended)

and safety glasses.

Neutralization: Spills should be treated with a solution of dilute ammonia or nucleophilic

scavenger (e.g., thiosulfate) to deactivate the alkyl chloride before disposal.
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Commercial Availability & CAS Verification: Sigma-Aldrich / Merck Product Entry for CAS

1093881-63-0.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1443334/docs#technical-guide-4-2-chloroethyl-1-
methyl-1h-pyrazole-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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